Cas no 1261928-21-5 (5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol)

5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol is a fluorinated phenolic compound featuring both trifluoromethyl and trifluoromethoxy substituents, which enhance its electronic and steric properties. The presence of these functional groups contributes to its high lipophilicity and chemical stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural characteristics suggest potential utility in the development of bioactive molecules, particularly where electron-withdrawing groups are required to modulate reactivity or binding affinity. The compound's well-defined aromatic framework allows for further functionalization, offering versatility in synthetic applications. Its purity and consistent performance make it suitable for research and industrial use in specialized organic transformations.

5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol structure

1261928-21-5 structure

Product Name:5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol

CAS No:1261928-21-5

MF:C₁₄H₈F₆O₂

MW:322.202545166016

MDL:MFCD18316394

CID:2764069

PubChem ID:53222117

Update Time:2025-06-07

5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

- 5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol, 95%
- 5-(Trifluoromethoxy)-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- 5-(3-TRIFLUOROMETHYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
- DTXSID50686691
- 1261928-21-5
- MFCD18316394
- 5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol
- MDL： MFCD18316394
- Inchi： 1S/C14H8F6O2/c15-13(16,17)10-3-1-2-8(4-10)9-5-11(21)7-12(6-9)22-14(18,19)20/h1-7,21H
- InChI Key： VOIXLQVMCMUDAE-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=C(C=C(C=1)OC(F)(F)F)O)(F)F

Computed Properties

Exact Mass: 322.04284847Da
Monoisotopic Mass: 322.04284847Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 29.5Å²

5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322602-5 g	5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol, 95%; .	1261928-21-5	95%	5g	€1159.00	2023-04-26
abcr	AB322602-5g	5-(3-Trifluoromethylphenyl)-3-trifluoromethoxyphenol, 95%; .	1261928-21-5	95%	5g	€1159.00	2025-04-21